Cas no 155562-24-6 (2-Butanone,4-(cyclopropylamino)-)
2-Butanone,4-(cyclopropylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone,4-(cyclopropylamino)-
- 2-Butanone, 4-(cyclopropylamino)- (9CI)
- SCHEMBL7295861
- AKOS006220738
- 155562-24-6
- EN300-372181
- 4-(cyclopropylamino)butan-2-one
-
- Inchi: 1S/C7H13NO/c1-6(9)4-5-8-7-2-3-7/h7-8H,2-5H2,1H3
- InChI Key: SDDINRJBVDAQDF-UHFFFAOYSA-N
- SMILES: O=C(C)CCNC1CC1
Computed Properties
- Exact Mass: 127.09979
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
2-Butanone,4-(cyclopropylamino)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-372181-0.05g |
4-(cyclopropylamino)butan-2-one |
155562-24-6 | 0.05g |
$972.0 | 2023-03-02 | ||
| Enamine | EN300-372181-0.1g |
4-(cyclopropylamino)butan-2-one |
155562-24-6 | 0.1g |
$1019.0 | 2023-03-02 | ||
| Enamine | EN300-372181-0.25g |
4-(cyclopropylamino)butan-2-one |
155562-24-6 | 0.25g |
$1065.0 | 2023-03-02 | ||
| Enamine | EN300-372181-0.5g |
4-(cyclopropylamino)butan-2-one |
155562-24-6 | 0.5g |
$1111.0 | 2023-03-02 | ||
| Enamine | EN300-372181-1.0g |
4-(cyclopropylamino)butan-2-one |
155562-24-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-372181-2.5g |
4-(cyclopropylamino)butan-2-one |
155562-24-6 | 2.5g |
$2268.0 | 2023-03-02 | ||
| Enamine | EN300-372181-5.0g |
4-(cyclopropylamino)butan-2-one |
155562-24-6 | 5.0g |
$3355.0 | 2023-03-02 | ||
| Enamine | EN300-372181-10.0g |
4-(cyclopropylamino)butan-2-one |
155562-24-6 | 10.0g |
$4974.0 | 2023-03-02 |
2-Butanone,4-(cyclopropylamino)- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-Butanone,4-(cyclopropylamino)-
2-Butanone,4-(cyclopropylamino)-: A Comprehensive Overview
2-Butanone,4-(cyclopropylamino)- (CAS No. 155562-24-6) is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, also referred to as 4-(cyclopropylamino)-butan-2-one, is characterized by its unique structure, which combines a cyclopropyl group with a ketone functional group. The cyclopropylamino moiety imparts distinctive electronic and steric properties, making this compound a valuable building block in organic synthesis.
The synthesis of 2-Butanone,4-(cyclopropylamino)- involves several methods, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed coupling reactions has been explored to construct the cyclopropylamino group with high precision. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in pharmaceuticals and agrochemicals.
In terms of chemical properties, 2-Butanone,4-(cyclopropylamino)- exhibits interesting reactivity due to the presence of the ketone group. It can undergo various transformations such as enolate formation, alkylation, and acylation. These reactions are pivotal in constructing complex molecular architectures required for drug discovery. Recent studies have highlighted the role of this compound as an intermediate in the synthesis of bioactive molecules targeting diseases such as cancer and neurodegenerative disorders.
The biological activity of 2-Butanone,4-(cyclopropylamino)- has been extensively studied in recent years. Researchers have found that this compound possesses potential anti-inflammatory and antioxidant properties. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for drug development.
In the field of agrochemistry, 2-Butanone,4-(cyclopropylamino)- has shown potential as a precursor for herbicides and fungicides. Its structural flexibility allows for the incorporation into molecules that can target specific agricultural pests without harming beneficial organisms. This aligns with the growing demand for sustainable agricultural practices and environmentally friendly chemical solutions.
From an industrial perspective, the demand for 2-Butanone,4-(cyclopropylamino)- has been rising due to its role in specialty chemicals and fine chemicals manufacturing. Its use as an intermediate in the production of advanced materials and coatings has also been explored. Recent innovations in green chemistry have led to more eco-friendly production processes for this compound, reducing its environmental footprint.
In conclusion, 2-Butanone,4-(cyclopropylamino)- (CAS No. 155562-24-6) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and biological activity make it an essential component in modern organic synthesis and drug discovery efforts. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.
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